3-Chloro-1H-indazole-6-carboxylic acid, 95%

• IUPAC Name: 3-chloro-2H-indazole-6-carboxylic acid
• InChI: InChI=1S/C8H5ClN2O2/c9-7-5-2-1-4(8(12)13)3-6(5)10-11-7/h1-3H,(H,10,11)(H,12,13)
• InChI Key: JVAKHZOIUAECGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NN=C2C=C1C(=O)O)Cl
• Molecular Formula: C8H5ClN2O2
• DSSTOX Substance ID: DTXSID90672250
• Molecular Weight: 196.59 g/mol
• CAS RN: 1086391-21-0

Description

3-Chloro-1H-indazole-6-carboxylic acid is a heterocyclic aromatic organic compound. It is an important intermediate in medicinal chemistry, used for constructing active pharmaceutical molecules. The compound contains an indazole structural motif, which is found in several recently marketed drugs.

Synthesis Analysis

The synthesis of indazoles, including 3-Chloro-1H-indazole-6-carboxylic acid, has been a subject of interest in recent years. The strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 3-Chloro-1H-indazole-6-carboxylic acid is represented by the linear formula C8H5ClN2O2. The InChI code for the compound is 1S/C8H5ClN2O2/c9-7-5-2-1-4 (8 (12)13)3-6 (5)10-11-7/h1-3H, (H,10,11) (H,12,13).

Physical And Chemical Properties Analysis

The physical and chemical properties of 3-Chloro-1H-indazole-6-carboxylic acid include a molecular weight of 196.59.

Scientific Research Applications

Medicinal Chemistry: Antihypertensive and Anticancer Applications

3-Chloro-1H-indazole-6-carboxylic acid: is a valuable compound in medicinal chemistry due to its indazole core, which is present in many pharmacologically active molecules. . They are used in the synthesis of various drugs that target these conditions by inhibiting specific pathways or enzymes involved in disease progression.

Material Science: Synthesis of Novel Compounds

. Its ability to act as a building block for more complex structures makes it a subject of interest for developing new materials with unique properties.

Industrial Chemistry: Manufacturing of Substances

Indazole derivatives, including 3-Chloro-1H-indazole-6-carboxylic acid , are used in the industrial synthesis of various chemicals. .

Environmental Science: Study of Environmental Impact

This compound is also studied in environmental science to understand its behavior and impact on ecosystems. .

Analytical Chemistry: Development of Analytical Methods

. Its well-defined structure and properties make it suitable for method calibration and validation.

Biochemistry Research: Kinase Inhibition

Biochemically, it’s an important motif for kinase inhibitors, which are crucial in signaling pathways within cells. .

Future Directions

Indazole-containing heterocyclic compounds, including 3-Chloro-1H-indazole-6-carboxylic acid, have aroused great interest in recent years because of their wide variety of biological properties. It is concluded that the medicinal properties of indazole have to be explored in the near future for the treatment of various pathological conditions.

Mechanism of Action

Target of Action

Indazole derivatives, the family to which this compound belongs, have been reported to exhibit a wide variety of biological properties . They have been used in the treatment of various pathological conditions, including anti-inflammatory, antimicrobial, antiHIV, anticancer, hypoglycemic, antiprotozoal, and antihypertensive activities .

Mode of Action

Indazole compounds are known to interact with their targets in various ways, depending on the specific derivative and target . For instance, some indazole derivatives have been found to inhibit cell growth, suggesting a potential interaction with cellular growth pathways .

Biochemical Pathways

Indazole derivatives have been reported to impact a range of biochemical pathways, including those involved in inflammation, microbial infection, hiv, cancer, glucose metabolism, protozoal infection, and hypertension .

Result of Action

Some indazole derivatives have been reported to inhibit cell growth, suggesting that they may have cytostatic or cytotoxic effects .